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Compound of Interest

Compound Name: Isoeugenol-d3

Cat. No.: B15568068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for

Isoeugenol-d3, a deuterated form of the fragrance and flavoring agent, isoeugenol. While

specific toxicological data for the deuterated compound is limited, the safety profile of

isoeugenol serves as a primary surrogate for assessing potential hazards. This document

outlines the known risks, exposure controls, and emergency procedures, and provides detailed

experimental protocols for key toxicological assessments.

Hazard Identification and Classification
Isoeugenol is classified as a hazardous substance. The deuteration in isoeugenol-d3 is not

expected to significantly alter its primary hazardous properties. The Globally Harmonized

System (GHS) classification for isoeugenol is as follows:

Table 1: GHS Classification for Isoeugenol
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 4
H302: Harmful if swallowed.[1]

[2]

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin.[1][2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[1][2]

Skin Sensitization Category 1/1A
H317: May cause an allergic

skin reaction.[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 2 (Nervous system)

H371: May cause damage to

organs (Nervous system).[2]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2 (Nose)

H373: May cause damage to

organs (Nose) through

prolonged or repeated

exposure.[2]

Carcinogenicity Category 2
H351: Suspected of causing

cancer.[1]

Toxicological Data
The following table summarizes the available acute toxicity data for isoeugenol. These values

are critical for risk assessment in a laboratory setting.

Table 2: Acute Toxicity Data for Isoeugenol

Test Species Route Value Reference

LD50 Rat Oral 1560 mg/kg [3]

LD50 Rabbit Dermal >2000 mg/kg [4]
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Safe Handling and Storage
Given the hazardous nature of isoeugenol-d3, strict adherence to safety protocols is

mandatory.

3.1. Personal Protective Equipment (PPE)

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).[5] Gloves should be

inspected before use and disposed of properly.[3]

Eye/Face Protection: Use safety glasses with side shields or chemical goggles.[5][6] A face

shield may be necessary for splash hazards.[6]

Skin and Body Protection: A laboratory coat is required to prevent skin contact.[5]

Respiratory Protection: In case of inadequate ventilation or potential for aerosol generation,

use a respirator with an appropriate cartridge.

3.2. Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood.[7]

Ensure that eyewash stations and safety showers are readily accessible.[6]

3.3. Storage

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[5]

Keep containers tightly closed when not in use.[7]

3.4. Spill and Waste Disposal

Small Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a suitable,

labeled container for hazardous waste disposal.[7]

Large Spills: Evacuate the area. Contain the spill and prevent entry into drains.[3]
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Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Do not mix with other waste streams.[5]

Experimental Protocols
Detailed methodologies for key toxicological assessments are provided below.

4.1. Skin Sensitization: Murine Local Lymph Node Assay (LLNA)

The LLNA is a standard method for assessing the skin sensitization potential of a substance.

Experimental Workflow: Local Lymph Node Assay (LLNA)

Preparation Topical Application Proliferation Assessment Data Analysis

Prepare test article in appropriate vehicle 
(e.g., acetone:olive oil 4:1) Select healthy female CBA/J mice (5 per group) Apply 25 µL of test article or vehicle control 

to the dorsum of each ear daily for 3 consecutive days
Treatment On day 5, inject mice with 5-bromo-2'-deoxyuridine (BrdU)5 days post-initial application Excise auricular lymph nodes Prepare single-cell suspensions Analyze BrdU incorporation via ELISA or flow cytometry Calculate Stimulation Index (SI) SI ≥ 3 indicates sensitization potential

Interpretation

Preparation Dermal Application Observation Period

Necropsy

Select healthy young adult rabbits Shave the dorsal trunk area of each rabbit Apply a single dose of the test substance 
(e.g., 2000 mg/kg) to the shaved skin

Dosing Cover the application site with a porous gauze patch 
and semi-occlusive dressing for 24 hours Remove the dressing after 24 hours24 hours post-application Observe animals for mortality, clinical signs of toxicity, 

and skin reactions for 14 days Record body weights at regular intervals

At the end of the observation period, 
perform a gross necropsy on all animals

End of study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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